Cas no 2764013-77-4 (Tert-butyl 4-(2-aminobutoxy)butanoate)
Tert-butyl 4-(2-aminobutoxy)butanoate Chemical and Physical Properties
Names and Identifiers
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- 2764013-77-4
- tert-butyl 4-(2-aminobutoxy)butanoate
- EN300-31573944
- Tert-butyl 4-(2-aminobutoxy)butanoate
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- Inchi: 1S/C12H25NO3/c1-5-10(13)9-15-8-6-7-11(14)16-12(2,3)4/h10H,5-9,13H2,1-4H3
- InChI Key: RAAINVDHIIZAMM-UHFFFAOYSA-N
- SMILES: O(CCCC(=O)OC(C)(C)C)CC(CC)N
Computed Properties
- Exact Mass: 231.18344366g/mol
- Monoisotopic Mass: 231.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 61.6Ų
Tert-butyl 4-(2-aminobutoxy)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-31573944-1g |
tert-butyl 4-(2-aminobutoxy)butanoate |
2764013-77-4 | 1g |
$1429.0 | 2023-09-05 | ||
| Enamine | EN300-31573944-5g |
tert-butyl 4-(2-aminobutoxy)butanoate |
2764013-77-4 | 5g |
$4143.0 | 2023-09-05 | ||
| Enamine | EN300-31573944-10g |
tert-butyl 4-(2-aminobutoxy)butanoate |
2764013-77-4 | 10g |
$6144.0 | 2023-09-05 | ||
| Enamine | EN300-31573944-0.05g |
tert-butyl 4-(2-aminobutoxy)butanoate |
2764013-77-4 | 95.0% | 0.05g |
$1200.0 | 2025-03-19 | |
| Enamine | EN300-31573944-0.1g |
tert-butyl 4-(2-aminobutoxy)butanoate |
2764013-77-4 | 95.0% | 0.1g |
$1257.0 | 2025-03-19 | |
| Enamine | EN300-31573944-0.25g |
tert-butyl 4-(2-aminobutoxy)butanoate |
2764013-77-4 | 95.0% | 0.25g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-31573944-0.5g |
tert-butyl 4-(2-aminobutoxy)butanoate |
2764013-77-4 | 95.0% | 0.5g |
$1372.0 | 2025-03-19 | |
| Enamine | EN300-31573944-1.0g |
tert-butyl 4-(2-aminobutoxy)butanoate |
2764013-77-4 | 95.0% | 1.0g |
$1429.0 | 2025-03-19 | |
| Enamine | EN300-31573944-2.5g |
tert-butyl 4-(2-aminobutoxy)butanoate |
2764013-77-4 | 95.0% | 2.5g |
$2800.0 | 2025-03-19 | |
| Enamine | EN300-31573944-5.0g |
tert-butyl 4-(2-aminobutoxy)butanoate |
2764013-77-4 | 95.0% | 5.0g |
$4143.0 | 2025-03-19 |
Tert-butyl 4-(2-aminobutoxy)butanoate Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on Tert-butyl 4-(2-aminobutoxy)butanoate
Recent Advances in the Application of Tert-butyl 4-(2-aminobutoxy)butanoate (CAS: 2764013-77-4) in Chemical Biology and Pharmaceutical Research
The compound Tert-butyl 4-(2-aminobutoxy)butanoate (CAS: 2764013-77-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of targeted drug delivery and enzyme inhibition.
One of the most notable advancements in the application of Tert-butyl 4-(2-aminobutoxy)butanoate is its use in the development of prodrugs. Researchers have demonstrated that this compound can be effectively utilized to enhance the bioavailability and stability of therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a prodrug system designed for the targeted release of anticancer agents. The study revealed that the prodrug exhibited improved pharmacokinetic properties and reduced off-target effects compared to conventional formulations.
In addition to its role in prodrug development, Tert-butyl 4-(2-aminobutoxy)butanoate has also been investigated for its potential as a modulator of enzymatic activity. A recent study conducted by a team at the University of Cambridge explored the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The findings, published in the journal Chemical Biology & Drug Design, suggested that the compound could serve as a promising lead for the development of new anti-inflammatory drugs. The researchers employed a combination of molecular docking and in vitro assays to elucidate the mechanism of action, providing valuable insights into its therapeutic potential.
Another area of interest is the compound's application in the synthesis of peptide-based therapeutics. A 2024 study in the journal Bioorganic & Medicinal Chemistry Letters detailed the use of Tert-butyl 4-(2-aminobutoxy)butanoate as a building block for the construction of peptide conjugates with enhanced membrane permeability. The study demonstrated that the incorporation of this compound into peptide sequences significantly improved their cellular uptake, making them more effective for intracellular targets. This finding has important implications for the development of peptide-based drugs, particularly in the treatment of infectious diseases and cancer.
Despite these promising developments, challenges remain in the large-scale synthesis and optimization of Tert-butyl 4-(2-aminobutoxy)butanoate for clinical applications. Recent efforts have focused on streamlining the synthetic routes to improve yield and purity. A 2023 publication in the journal Organic Process Research & Development described a novel catalytic method for the efficient production of this compound, addressing some of the scalability issues previously encountered. The authors highlighted the potential of this method to facilitate the broader adoption of the compound in pharmaceutical manufacturing.
In conclusion, Tert-butyl 4-(2-aminobutoxy)butanoate (CAS: 2764013-77-4) represents a valuable tool in the arsenal of chemical biology and pharmaceutical research. Its diverse applications, ranging from prodrug development to enzyme modulation and peptide therapeutics, underscore its potential to drive innovation in drug discovery. Future research should focus on further elucidating its mechanistic details and optimizing its properties for clinical translation. The ongoing advancements in this area hold great promise for the development of next-generation therapeutics with improved efficacy and safety profiles.
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